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Compound of Interest

Compound Name: Bromo-PEG1-Acid

Cat. No.: B606382

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Bromo-PEG1-Acid, systematically named 3-(2-bromoethoxy)propanoic acid, is a
heterobifunctional crosslinker integral to the fields of bioconjugation, drug delivery, and
proteomics. Its structure incorporates a terminal carboxylic acid and a bromo group, connected
by a single polyethylene glycol (PEG) unit. This arrangement allows for the sequential or
orthogonal conjugation of two different molecules. The PEG spacer enhances the solubility of
the molecule and its conjugates in aqueous environments, a crucial property for biological
applications.[1][2][3]

This technical guide provides a comprehensive overview of the properties of Bromo-PEG1-
Acid, including its chemical and physical characteristics, reactivity, and applications. Detailed,
representative experimental protocols for its use in bioconjugation are also provided to assist
researchers in its practical application.

Core Properties

The fundamental properties of Bromo-PEG1-Acid are summarized in the tables below,
providing a quick reference for researchers.

Chemical and Physical Properties
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Property Value Reference(s)
IUPAC Name z;(ii-bromoethoxy)propanoic 1]
Synonyms Bromo-PEG1-acid [1]
CAS Number 1393330-33-0
Molecular Formula C5H9Bro3
Molecular Weight 197.03 g/mol
Appearance Colorless to light yellow liquid
Purity >97%
Density 1.573 £ 0.06 g/cm3
Solubility and Storage
Property Value Reference(s)
Solubily DMSO: 100 mg/mL (507.54

mM) (requires sonication)

Storage Conditions

Short term (days to weeks): O -
4°C, dry and dark. Long term
(months to years): -20°C,
protect from light.

Shipping Conditions

Shipped under ambient
temperature as a non-

hazardous chemical.

Reactivity and Mechanism of Action

Bromo-PEG1-Acid's utility as a crosslinker stems from its two distinct reactive moieties: a

carboxylic acid and a bromo group. This dual functionality allows for a two-step conjugation

strategy, minimizing the formation of homodimers.
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Carboxylic Acid Reactivity

The terminal carboxylic acid can be activated to react with primary amines, forming a stable
amide bond. This is a cornerstone of bioconjugation, often used to label proteins, peptides, or
other amine-containing molecules. The most common activation method involves the use of
carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence
of N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS) to form a more

stable amine-reactive ester.

Amide Bond Formation

EDC/NHS Primary Amine (R-NH2)

Amide Conjugate ------Byeroduet ______ NHS

w

Bromo-PEG1-Acid (R-COOH) ———Adhation s activated Bromo-PEG1-Acid

Thioether Bond Formation

Thiol (R-SH)

Nucleophilic Substitution Thioether Conjugate

Amide-linked Bromo-PEG1-Acid (R-Br)
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General Bioconjugation Workflow

Activate Carboxylic Acid
(Bromo-PEG1-Acid + EDC/NHS)

Conjugate to Amine
(e.g., Protein-NH2)

. . . Prepare Thiol
Gunfy Intermediate Conjugata Ce.g.' reduce Protein-SS-D

Conjugate to Thiol
(e.g., Protein-SH)

Purlfy Final Conjugate

o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Bromo-PEG1-acid, 1393330-33-0 | BroadPharm [broadpharm.com]

3. Bromo-PEG1-Acid | 1393330-33-0 [amp.chemicalbook.com]

¢ To cite this document: BenchChem. [Bromo-PEG1-Acid: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606382#what-are-the-properties-of-bromo-pegl-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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